Cas no 728908-02-9 (2-chloro-N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2-phenylacetamide)

• Product Name: 2-chloro-N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2-phenylacetamide
• CAS No: 728908-02-9
• MF: C₁₇H₁₂ClFN₂OS
• MW: 346.806385040283
• CID: 3104965
• PubChem ID: 5170013
• Update Time: 2025-04-21

2-chloro-N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(4-fluoro-phenyl)-thiazol-2-yl]-2-phenyl-acetamide
• 2-chloro-N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2-phenylacetamide
• 728908-02-9
• EN300-02040
• CS-0294503
• 2-Chloro-N-(4-(4-fluorophenyl)thiazol-2-yl)-2-phenylacetamide
• 2-chloro-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-phenylacetamide
• AKOS000115576
• Z56891299

• Inchi： 1S/C17H12ClFN2OS/c18-15(12-4-2-1-3-5-12)16(22)21-17-20-14(10-23-17)11-6-8-13(19)9-7-11/h1-10,15H,(H,20,21,22)
• InChI Key： RWMWPJDDMGQKHM-UHFFFAOYSA-N
• SMILES： ClC(C(NC1=NC(=CS1)C1C=CC(=CC=1)F)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 346.0342900Da
• Monoisotopic Mass: 346.0342900Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 70.2Ų